Cas no 626222-48-8 (2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 626222-48-8
• MF: C₁₆H₁₆FN₃O₂S
• MW: 333.38054561615
• CID: 5854752
• PubChem ID: 3227980
• Update Time: 2025-11-01

2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl-1-morpholin-4-ylethanone
• 626222-48-8
• SMR000287276
• F1899-1217
• ASN 07276635
• HMS2698E06
• MLS000710109
• HMS1686M01
• 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• AKOS000657799
• CHEMBL1312145
• 2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)-1-morpholinoethanone

• Inchi： 1S/C16H16FN3O2S/c17-13-3-1-12(2-4-13)14-5-6-15(19-18-14)23-11-16(21)20-7-9-22-10-8-20/h1-6H,7-11H2
• InChI Key： GQQYVNZDTYHRHI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NN=C(C2=CC=C(F)C=C2)C=C1

Computed Properties

• Exact Mass: 333.09472610g/mol
• Monoisotopic Mass: 333.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one

Chemical Profile of 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 626222-48-8)

2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one, identified by the CAS number 626222-48-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its dual functionalization, featuring both a pyridazine core and a morpholine moiety, which are known for their versatile biological activities. The presence of a 4-fluorophenyl group further enhances its structural complexity and potential pharmacological properties.

The molecular structure of this compound is meticulously designed to interact with biological targets, making it a promising candidate for drug discovery and development. The pyridazine ring, a heterocyclic aromatic system, is frequently incorporated into bioactive molecules due to its ability to modulate enzyme activity and receptor binding. In contrast, the morpholine ring contributes to solubility and metabolic stability, which are critical factors in drug design. The sulfanyl (-S-) bridge connecting these two moieties introduces additional reactivity, enabling further derivatization and functionalization.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one and biological targets. Studies have demonstrated that the 4-fluorophenyl substituent enhances binding affinity by optimizing electronic distribution and spatial orientation within the binding pocket. This feature is particularly relevant in the development of kinase inhibitors, where precise interaction with ATP-binding sites is crucial. Additionally, the morpholine ring has been shown to improve pharmacokinetic profiles by reducing hydrophobicity while maintaining favorable solubility.

The sulfanyl group in this compound serves as a versatile handle for further chemical modifications, allowing researchers to explore diverse structural analogs. Such modifications can fine-tune pharmacological properties, including selectivity, potency, and metabolic clearance. The growing interest in this class of compounds stems from their potential applications in treating various therapeutic areas, such as oncology, inflammation, and central nervous system disorders. For instance, derivatives of pyridazine-based molecules have been investigated for their role in inhibiting tyrosine kinases, which are overexpressed in many cancerous conditions.

Emerging research highlights the significance of fluorine-containing aromatic rings in enhancing drug-like properties. The 4-fluorophenyl group in 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one contributes to metabolic stability by preventing oxidative degradation and improving lipophilicity. This characteristic is particularly advantageous in oral formulations where first-pass metabolism can significantly reduce bioavailability. Furthermore, fluorine atoms can influence electronic effects on adjacent functional groups, thereby modulating reactivity and binding interactions.

The morpholine ring also plays a critical role in the overall pharmacological profile of this compound. Morpholine derivatives are well-documented for their ability to enhance oral bioavailability by improving solubility and reducing gastrointestinal tract absorption barriers. This property is especially valuable in drugs that require systemic delivery. Additionally, morpholine-based scaffolds have been explored for their anti-inflammatory and analgesic effects, suggesting potential therapeutic applications beyond oncology.

In vitro studies have begun to unravel the mechanistic basis of action for 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one by examining its interactions with various enzymes and receptors. Preliminary data indicate that this compound exhibits inhibitory activity against certain kinases, with IC50 values comparable to known therapeutic agents. The sulfanyl group has been identified as a key determinant of binding affinity, likely through hydrogen bonding or electrostatic interactions with polar residues in the target protein.

The dual functionality of this molecule—comprising both pyridazine and morpholine moieties—provides a unique scaffold for drug design innovation. Researchers are leveraging this structural diversity to develop next-generation therapeutics with improved efficacy and reduced side effects. Computational approaches, such as molecular dynamics simulations and virtual screening, are being employed to accelerate the discovery process by predicting binding modes and optimizing lead compounds.

Future directions in the study of 2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one may include exploring its potential as an intermediate in synthetic chemistry or investigating its role in combination therapies. The ability to modify both the pyridazine core and the morpholine ring offers unparalleled flexibility for generating libraries of compounds with tailored biological activities. Such efforts could lead to novel treatments targeting complex diseases that require multi-target inhibition or modulatory actions.

The integration of experimental data with computational modeling will be essential in elucidating the structure–activity relationships (SAR) for this compound series. High-throughput screening (HTS) techniques combined with mass spectrometry will enable rapid assessment of biological activity across large libraries of derivatives. Additionally, advances in crystallography techniques may provide high-resolution structures of protein–ligand complexes, offering insights into molecular recognition mechanisms.

In conclusion,2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}-1-(morpholin-4-ylenthanone (CAS No., 626222488) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutics., Its unique combination of functional groups—pyridazine, 4fluorophenylethansulfanylmorpholineringsuggeststhat it will continue topromote researchand development effortsinpharmaceutical chemistry.. With ongoing investigationsintoitsbiologicalactivitiesandpharmacokineticproperties,this compoundholdsgreatpotentialforfuturemedicalapplications..